N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]propanamide

• Molecular Formula: C17H24ClN3O2
• Molecular Weight: 337.8 g/mol
• IUPAC Name: N-[5-chloro-2-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]propanamide
• InChI: InChI=1S/C17H24ClN3O2/c1-4-16(22)19-14-11-13(18)5-6-15(14)20-7-9-21(10-8-20)17(23)12(2)3/h5-6,11-12H,4,7-10H2,1-3H3,(H,19,22)
• InChI Key: QOKMJYCIBKITHW-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=C(C=CC(=C1)Cl)N2CCN(CC2)C(=O)C(C)C

Description

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]propanamide, also known as CPCA, is a chemical compound that has gained significant attention in scientific research. It is a potent and selective inhibitor of the dopamine transporter (DAT), which is responsible for the reuptake of dopamine in the brain. CPCA has been used in various studies to investigate the role of dopamine in various physiological and pathological conditions.

Mechanism of Action

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]propanamide acts as a competitive inhibitor of DAT, which prevents the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which enhances dopaminergic neurotransmission.
Biochemical and Physiological Effects:
N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]propanamide has been shown to increase extracellular dopamine levels in the brain, which can lead to various physiological and biochemical effects. It has been shown to enhance locomotor activity and reward-related behaviors in animal models. N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]propanamide has also been shown to have antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]propanamide is a potent and selective inhibitor of DAT, which makes it a valuable tool for investigating the role of dopamine in various physiological and pathological conditions. However, its use is limited by its potential cytotoxicity and off-target effects. Additionally, its use in humans is limited due to its potential for abuse and addiction.

Future Directions

There are several future directions for research involving N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]propanamide. One area of interest is the role of dopamine in neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]propanamide has also been proposed as a potential treatment for addiction and depression. Additionally, there is ongoing research to develop more selective and less toxic DAT inhibitors for use in humans.

Synthesis Methods

The synthesis of N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]propanamide involves the reaction of 5-chloro-2-nitroaniline with isobutyryl chloride to form 5-chloro-2-(4-isobutyryl-1-piperazinyl)aniline. This intermediate is then reacted with propanoyl chloride to form the final product, N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]propanamide.

Scientific Research Applications

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]propanamide has been widely used in scientific research to investigate the role of dopamine in various physiological and pathological conditions. It has been used to study the mechanism of action of DAT and its role in dopamine transport. N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]propanamide has also been used to investigate the role of dopamine in addiction, depression, and other psychiatric disorders.